Cas no 1552887-22-5 (5-amino-1-(2-bromophenyl)-1H-pyrazole-4-carboxamide)

• Product Name: 5-amino-1-(2-bromophenyl)-1H-pyrazole-4-carboxamide
• CAS No: 1552887-22-5
• MF: C₁₀H₉BrN₄O
• MW: 281.108660459518
• CID: 4605677
• Update Time: 2025-10-28

5-amino-1-(2-bromophenyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide, 5-amino-1-(2-bromophenyl)-
• 5-amino-1-(2-bromophenyl)-1H-pyrazole-4-carboxamide

• Inchi： 1S/C10H9BrN4O/c11-7-3-1-2-4-8(7)15-9(12)6(5-14-15)10(13)16/h1-5H,12H2,(H2,13,16)
• InChI Key： HPIJZTWFGFMKGA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2Br)C(N)=C(C(N)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-amino-1-(2-bromophenyl)-1H-pyrazole-4-carboxamide

5-amino-1-(2-bromophenyl)-1H-pyrazole-4-carboxamide (CAS 1552887-22-5): A Comprehensive Overview

In the realm of heterocyclic chemistry, 5-amino-1-(2-bromophenyl)-1H-pyrazole-4-carboxamide (CAS 1552887-22-5) stands out as a versatile compound with significant potential in pharmaceutical and material science applications. This pyrazole derivative has garnered attention due to its unique structural features and reactivity, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 5-amino-1-(2-bromophenyl)-1H-pyrazole-4-carboxamide combines a brominated phenyl ring with a pyrazole core bearing both amino and carboxamide functional groups. This arrangement provides multiple sites for chemical modification, enabling the creation of diverse derivatives for various applications. The presence of the bromine atom at the ortho position of the phenyl ring offers particular advantages in cross-coupling reactions, a feature that has become increasingly valuable in modern synthetic chemistry.

Recent studies have highlighted the potential of 5-amino-1-(2-bromophenyl)-1H-pyrazole-4-carboxamide in drug discovery programs. Its structural motif appears in several biologically active compounds, particularly those targeting enzyme inhibition. Researchers investigating kinase inhibitors and GPCR modulators have shown particular interest in this scaffold, as evidenced by the growing number of publications and patents referencing this compound. The carboxamide group serves as an excellent hydrogen bond donor/acceptor, enhancing the molecule's ability to interact with biological targets.

From a synthetic chemistry perspective, CAS 1552887-22-5 offers numerous possibilities for structural elaboration. The amino group at position 5 can participate in condensation reactions to form Schiff bases or undergo acylation to create amide derivatives. Meanwhile, the bromine substituent enables participation in various metal-catalyzed coupling reactions, such as Suzuki, Stille, or Sonogashira couplings. These transformations make the compound a valuable building block in medicinal chemistry and materials science.

The physicochemical properties of 5-amino-1-(2-bromophenyl)-1H-pyrazole-4-carboxamide contribute to its utility in different applications. With moderate solubility in common organic solvents and specific hydrogen-bonding capabilities, this compound demonstrates favorable characteristics for both solution-phase and solid-phase chemistry. Its stability under various conditions makes it suitable for long-term storage and diverse synthetic manipulations.

In the context of current research trends, pyrazole-based compounds like 5-amino-1-(2-bromophenyl)-1H-pyrazole-4-carboxamide are gaining prominence in the development of new therapeutic agents. The pharmaceutical industry's focus on targeted therapies and personalized medicine has created demand for novel heterocyclic scaffolds that can serve as privileged structures in drug design. This compound's ability to participate in structure-activity relationship studies makes it particularly valuable for medicinal chemistry programs.

Beyond pharmaceutical applications, CAS 1552887-22-5 has shown potential in materials science. The electron-rich nature of the pyrazole ring, combined with the electron-withdrawing effect of the bromine substituent, creates interesting electronic properties that could be exploited in organic electronic materials. Researchers exploring organic semiconductors or photovoltaic materials have begun investigating similar structures for their charge transport characteristics.

The synthesis of 5-amino-1-(2-bromophenyl)-1H-pyrazole-4-carboxamide typically involves multi-step procedures starting from readily available precursors. Common routes include the condensation of appropriately substituted hydrazines with β-keto esters or nitriles, followed by functional group transformations. Recent advances in green chemistry have led to the development of more sustainable synthetic approaches, reducing the environmental impact of producing such valuable intermediates.

Analytical characterization of 5-amino-1-(2-bromophenyl)-1H-pyrazole-4-carboxamide typically employs techniques such as NMR spectroscopy (both 1H and 13C), mass spectrometry, and infrared spectroscopy. These methods confirm the compound's structure and purity, which are crucial for its application in sensitive chemical processes. The distinctive NMR signals of the pyrazole protons and the characteristic pattern of the brominated phenyl ring serve as reliable fingerprints for identification.

As the scientific community continues to explore the potential of heterocyclic compounds, 5-amino-1-(2-bromophenyl)-1H-pyrazole-4-carboxamide maintains its position as a compound of significant interest. Its balanced combination of reactivity, stability, and functional group diversity makes it a valuable tool for researchers across multiple disciplines. The growing body of literature referencing this compound suggests that its full potential is yet to be realized, with new applications likely to emerge in coming years.

For researchers and chemical suppliers, understanding the proper handling and storage conditions for CAS 1552887-22-5 is essential. While not classified as hazardous under standard conditions, proper laboratory practices should be followed to maintain the compound's integrity. Storage in cool, dry conditions away from strong oxidizers is generally recommended to preserve its chemical properties over extended periods.

The commercial availability of 5-amino-1-(2-bromophenyl)-1H-pyrazole-4-carboxamide has increased in recent years, reflecting growing demand from the research community. Several specialty chemical suppliers now offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. This accessibility has facilitated its adoption in diverse research programs across academic and industrial settings.

Looking ahead, the future applications of 5-amino-1-(2-bromophenyl)-1H-pyrazole-4-carboxamide appear promising. With ongoing research into targeted drug delivery systems and smart materials, this versatile scaffold may find new roles in cutting-edge technologies. Its compatibility with modern synthetic methodologies, including click chemistry and high-throughput synthesis, positions it well for continued relevance in chemical research and development.

In conclusion, 5-amino-1-(2-bromophenyl)-1H-pyrazole-4-carboxamide (CAS 1552887-22-5) represents a valuable addition to the chemist's toolbox. Its unique structural features, synthetic versatility, and potential applications across multiple scientific disciplines ensure its ongoing importance in research and development. As scientific understanding of heterocyclic systems advances, this compound will likely play an increasingly significant role in the development of new chemical entities with practical applications in medicine, materials science, and beyond.